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Delcasertib Development Status Overview

Aspect Details

Drug Type Synthetic Peptide [1]

Primary Target δ-protein kinase C (δPKC) [2]

Highest Phase
Reached

Phase 2 (Status: Pending or Discontinued) [1]

Primary Indication Acute ST-segment elevation myocardial infarction (STEMI) [1] [2]

Key Clinical Trial Phase 2 study as an adjunct to primary percutaneous coronary intervention

[2]

Notable Outcome The trial completed by October 2014, with one result marked as "Negative"

[1]

Development Timeline & Clinical Trial Data

Clinical development for Delcasertib was active in multiple countries for acute myocardial infarction, with

Phase 2 trials initiated around November 2008 [1]. The following table summarizes the available clinical
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results:

Indication Phase Evaluation Result vs. Placebo Completion Date

Acute Myocardial Infarction Phase 2 1,010 patients Negative [1] 01 Oct 2014

Mechanism of Action and Experimental Application

For researchers studying Delcasertib or similar protein kinase C inhibitors, understanding its mechanism and

proper experimental handling is crucial.

Mechanism of Action

Delcasertib is a potent and selective inhibitor of the delta isoform of Protein Kinase C (δPKC) [2]. During

ischemic events like a heart attack, δPKC becomes overactivated and can trigger pathways leading to cell

death (apoptosis) and tissue damage. By inhibiting δPKC, Delcasertib was designed to protect heart muscle

cells from this damage following a heart attack [2].

The diagram below illustrates the proposed signaling pathway and mechanism of Delcasertib.
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Delcasertib Mechanism of Action in Myocardial Infarction
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Experimental Guidelines for Research Use

Although its clinical development has halted, Delcasertib may still be used in research settings.

Handling and Storage

Physical Form: Solid powder [2].

Solubility: Soluble in DMSO at ≥ 100 mg/mL (34.72 mM) [2].
Storage Conditions:

Powder: Store at -80°C for 2 years or -20°C for 1 year [2].
Solution (DMSO): Store at -80°C for 6 months or -20°C for 1 month [2].

Safety Protocols

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, safety
glasses, and a mask [2].

Handling: Avoid contact with skin and eyes. Do not breathe in dust/aerosols [2].
Emergency Steps:
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Inhalation: Immediately move the person to fresh air [2].

Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with plenty of
water for 10-20 minutes [2].

Eye Contact: Rinse cautiously with water for 10-20 minutes, lifting eyelids occasionally
[2].

Waste Disposal: Segregate and label all waste generated. Dispose of it through a professional
biological/chemical waste management service in accordance with local regulations [2].

Frequently Asked Questions (FAQs)

What was the primary reason for the discontinuation of
Delcasertib?

Available information does not specify the exact reason, but it is strongly correlated with the negative

outcome of its pivotal Phase 2 clinical trial completed in 2014 [1]. The trial evaluated Delcasertib as an

adjunct therapy for heart attack and failed to show a significant benefit over the placebo.

Are there any other drugs with a similar mechanism of action?

Yes, research into PKC modulation continues. For instance, Bryostatin 1 (a PKC modulator from a marine

source) and Chelerythrine (a general PKC inhibitor) are examples of compounds used in preclinical

research to study PKC-related pathways [3]. However, their targets and applications differ from the specific

δPKC inhibition of Delcasertib.

Can I still obtain Delcasertib for research purposes?

Yes, it is available from certain chemical and biological suppliers specializing in research compounds. The

provided search results list it with catalog numbers, purities (95.38%), and various package sizes (e.g., 5 mg,

10 mg) [2]. Researchers should ensure they comply with all institutional and safety guidelines when ordering

and using the compound.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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